Cas no 26028-97-7 (4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a cyclohexyl group and a 3,4,5-trimethoxyphenyl moiety, along with a thiol functional group. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and material science. The presence of electron-rich methoxy groups may enhance its solubility and interaction with biological targets, while the thiol group offers versatility for further derivatization. Its well-defined molecular architecture suggests utility as an intermediate in synthetic organic chemistry or as a scaffold for drug discovery, particularly in the development of enzyme inhibitors or bioactive agents.

4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol structure

26028-97-7 structure

Product Name:4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

CAS No:26028-97-7

MF:C₁₇H₂₃N₃O₃S

MW:349.447822809219

CID:284036

PubChem ID:700503

Update Time:2025-05-27

4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,4-cyclohexyl-2,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
- 4-cyclohexyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
- 4-CYCLOHEXYL-5-(3,4,5-TRIMETHOXY-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
- 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-
- 4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
- BBA02897
- EN300-03512
- DTXSID80351446
- SR-01000525643
- 26028-97-7
- SCHEMBL10012346
- SR-01000525643-1
- Oprea1_436986
- Z56277089
- 3H-1,2,4-Triazole-3-thione, 4-cyclohexyl-2,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
- CCG-44649
- SR-01000634470-1
- BRD-K03108934-001-01-2
- AKOS000116204
- CS-0219248
- AKOS000346944
- MDL： MFCD01465899
- Inchi： 1S/C17H23N3O3S/c1-21-13-9-11(10-14(22-2)15(13)23-3)16-18-19-17(24)20(16)12-7-5-4-6-8-12/h9-10,12H,4-8H2,1-3H3,(H,19,24)
- InChI Key： RVGXNGRYLSLIIC-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1C1CCCCC1

Computed Properties

Exact Mass: 349.14619
Monoisotopic Mass: 349.14601278g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 87.4Å²

Experimental Properties

PSA: 55.32

4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM515809-1g	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	1g	$209	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-50mg	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	50mg	￥1728	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-100mg	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	100mg	￥1782	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-250mg	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	250mg	￥2484	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-500mg	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	500mg	￥3775	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-1g	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	1g	￥6451	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-2.5g	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	2.5g	￥13575	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-5g	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	5g	￥16044	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1289918-10g	4-Cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	97%	10g	￥23776	2023-04-14
Enamine	EN300-03512-0.05g	4-cyclohexyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	26028-97-7	95.0%	0.05g	$42.0	2025-03-21